Cas no 175205-33-1 (2-(Trifluoromethoxy)phenyl isothiocyanate)
175205-33-1 structure
Product Name:2-(Trifluoromethoxy)phenyl isothiocyanate
CAS No:175205-33-1
MF:C8H4F3NOS
MW:219.18367099762
MDL:MFCD00220860
CID:135361
PubChem ID:2777336
Update Time:2025-04-19
2-(Trifluoromethoxy)phenyl isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-isothiocyanato-2-(trifluoromethoxy)-
- 2-(Trifluoromethoxy)phenyl isothiocyanate
- 1-isothiocyanato-2-(trifluoromethoxy)benzene
- Benzene, 1-isothiocyanato-2-(trifluoromethoxy)- (9CI)
- 2-Isothiocyanato-alpha,alpha,alpha-trifluoroanisole, 1-Isothiocyanato-2-(trifluoromethoxy)benzene
- 2-(Trifluoromethoxy)phenylisothiocyanate97%
- 2-(Trifluoromethoxy)phenyl isothiocyate, 99%
- 2-(Trifluoromethoxy)phenyl isothiocyanate 97%
- benzene, 1-isothiocyanato-2-(trifluoromethoxy)-
- AKOS005173828
- SY062570
- SCHEMBL1967227
- 175205-33-1
- FT-0608947
- MFCD00220860
- 1-isothiocyanato-2-(trifluoromethyloxy)benzene
- F0001-0639
- DTXSID50380480
- A811936
- BB 0260323
- 1-isothiocyanato-2-trifluoromethoxy-benzene
- DB-019553
- G78101
- 2-(trifluoromethoxy)phenylisothiocyanate
- ALBB-013139
-
- MDL： MFCD00220860
- Inchi： 1S/C8H4F3NOS/c9-8(10,11)13-7-4-2-1-3-6(7)12-5-14/h1-4H
- InChI Key： ZFEJYPIWOGCCFS-UHFFFAOYSA-N
- SMILES： S=C=NC1C=CC=CC=1OC(F)(F)F
Computed Properties
- Exact Mass: 218.99700
- Monoisotopic Mass: 218.99656941g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.5
- Topological Polar Surface Area: 53.7Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.354 g/mL at 25 °C(lit.)
- Boiling Point: 215 °C(lit.)
- Flash Point: 102 °C
- Refractive Index: n20/D 1.543(lit.)
- PSA: 53.68000
- LogP: 3.31950
- Solubility: Not determined
2-(Trifluoromethoxy)phenyl isothiocyanate Security Information
- Hazard Statement： Irritant
- Hazardous Material transportation number：UN 1760 8/PG 2
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： S26; S27; S36/37/39; S45
-
Hazardous Material Identification：
- Risk Phrases：R34
- HazardClass：IRRITANT
2-(Trifluoromethoxy)phenyl isothiocyanate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-(Trifluoromethoxy)phenyl isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 008427-1g |
2-(Trifluoromethoxy)phenyl isothiocyanate |
175205-33-1 | 1g |
￡10.00 | 2022-03-01 | ||
| Fluorochem | 008427-5g |
2-(Trifluoromethoxy)phenyl isothiocyanate |
175205-33-1 | 5g |
￡50.00 | 2022-03-01 | ||
| Fluorochem | 008427-25g |
2-(Trifluoromethoxy)phenyl isothiocyanate |
175205-33-1 | 25g |
￡140.00 | 2022-03-01 | ||
| Fluorochem | 008427-100g |
2-(Trifluoromethoxy)phenyl isothiocyanate |
175205-33-1 | 100g |
￡420.00 | 2022-03-01 | ||
| Apollo Scientific | PC2003-25g |
2-(Trifluoromethoxy)phenyl isothiocyanate |
175205-33-1 | 97% | 25g |
£60.00 | 2023-09-02 | |
| abcr | AB227003-1 g |
2-(Trifluoromethoxy)phenyl isothiocyanate, 97%; . |
175205-33-1 | 97% | 1g |
€131.50 | 2023-06-22 | |
| abcr | AB227003-5 g |
2-(Trifluoromethoxy)phenyl isothiocyanate, 97%; . |
175205-33-1 | 97% | 5g |
€337.20 | 2023-06-22 | |
| TRC | T797105-100mg |
2-(Trifluoromethoxy)phenyl Isothiocyanate |
175205-33-1 | 100mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T797105-500mg |
2-(Trifluoromethoxy)phenyl Isothiocyanate |
175205-33-1 | 500mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T797105-1g |
2-(Trifluoromethoxy)phenyl Isothiocyanate |
175205-33-1 | 1g |
$ 95.00 | 2022-06-02 |
2-(Trifluoromethoxy)phenyl isothiocyanate Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
175205-33-1 (2-(Trifluoromethoxy)phenyl isothiocyanate) Related Products
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- 40532-06-7(2,5-Dimethoxyphenyl isothiocyanate)
- 238742-91-1(Benzene,4-bromo-1-isothiocyanato-2-(trifluoromethoxy)-)
- 75865-43-9(2,4-diisothiocyanato-1-methoxybenzene)
- 3288-04-8(2-Methoxyphenyl isothiocyanate)
- 189281-92-3(1-(Difluoromethoxy)-4-isothiocyanatobenzene)
- 101856-90-0(1-(difluoromethoxy)-2-isothiocyanatobenzene)
- 64285-95-6(4-(Trifluoromethoxy)phenyl Isothiocyanate)
- 1535-75-7(2-(Trifluoromethoxy)aniline)
- 182500-26-1(2-Trifluoromethoxyphenyl Isocyanate)
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